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Compound of Interest

Compound Name: 1-(Boc-amino-acetyl)-pyrrolidine
CAS No.: 883554-96-9
Cat. No.: B2458471

Get Quote

. J

Executive Summary

N-Boc-glycylpyrrolidine (tert-butyl (2-oxo-2-(pyrrolidin-1-yl)ethyl)carbamate) is a critical
dipeptide intermediate used in the synthesis of proline-based peptidomimetics and inhibitors for
enzymes such as Dipeptidyl Peptidase-4 (DPP-4) and Prolyl Oligopeptidase (POP).[1][2] It
serves as the protected precursor to glycylpyrrolidine, a core scaffold found in antidiabetic
drugs like Vildagliptin.[2][3]

This guide provides a validated protocol for its synthesis, physicochemical characterization,
and application in medicinal chemistry.[2][3]

Chemical Identity & Physicochemical Properties[2]
[3]1[4][5][6]

Nomenclature & Identifiers
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Property Detail
tert-Butyl (2-oxo-2-(pyrrolidin-1-
IUPAC Name & Py
yl)ethyl)carbamate
Common Names N-Boc-Gly-pyrrolidide; Boc-Gly-Pyrrolidine
Not widely listed in commercial catalogs;
CAS Number ) ] .
typically synthesized in-house.[1][2]
SMILES CC(C)(C)OC(=O)NCC(=0O)N1CCCC1
Molecular Formula C11H20N203

itative Physical

Parameter Value Notes
Molecular Weight 228.29 g/mol Average Mass
] ) For Mass Spectrometry
Monoisotopic Mass 228.1474 Da
(HRMS)
) ] ) ] Depends on purification
Physical State White to off-white solid
method
N Soluble in DCM, EtOAc, Insoluble in water (unless
Solubility
MeOH, DMSO deprotected)
_ Lipophilic due to
LogP (Predicted) ~0.8-1.2

Boc/Pyrrolidine

Synthesis & Production Protocol

Context: As this compound is often a custom intermediate, a robust in-house synthesis protocol
is required. The following method utilizes standard carbodiimide coupling chemistry, optimized
for yield and purity.

Reaction Scheme
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The synthesis involves the coupling of N-Boc-Glycine (Carboxylic Acid) with Pyrrolidine (Amine)
using EDC/HOB activation to prevent racemization (though Glycine is achiral, this
standardizes the protocol for chiral analogs).[1][2][3]

N-Boc-Glycine DCM/DMEF, 0°C Activation
(C7TH13NO4) 1 (EDC-HCI/HOBY)

Nucleophilic Attack Active Ester RT, 12h | N-Boc-glycylpyrrolidine

i OBt-Intermediate = C11H20N203
Pyrrolidine

(CAHON)

Click to download full resolution via product page

Figure 1: Synthesis pathway for N-Boc-glycylpyrrolidine via EDC/HOBt coupling.

Step-by-Step Methodology

Reagents:

N-Boc-Glycine (1.0 eq)[1][2]

e Pyrrolidine (1.1 eq)[1][3]

o EDCI1][2][3]-HCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)[1][2]
o HOBt (Hydroxybenzotriazole) (1.2 eq)[1][3]

o DIEA (N,N-Diisopropylethylamine) (2.5 eq)[1]

e Solvent: Dichloromethane (DCM) (anhydrous)[1]

Protocol:

» Activation: Dissolve N-Boc-Glycine (1.0 eq) in anhydrous DCM (0.1 M concentration). Add
HOBt (1.2 eq) and EDC-HCI (1.2 eq) at 0°C. Stir for 30 minutes to form the active ester.

e Coupling: Add Pyrrolidine (1.1 eq) followed by DIEA (2.5 eq) dropwise.
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o Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours under
nitrogen atmosphere.

» Monitoring: Check reaction progress via TLC (Mobile Phase: 50% EtOAc/Hexanes). The
product typically appears at R_f ~ 0.4-0.5.[2][3]

o Workup:
o Dilute with EtOAc.[2][3]

o Wash sequentially with: 1M HCI (removes unreacted amine/EDC), Sat. NaHCOs (removes
unreacted acid), and Brine.[2][3]

o Dry organic layer over MgSOa, filter, and concentrate in vacuo.[2][3]

 Purification: If necessary, purify via flash column chromatography (SiOz, Gradient: 0 - 50%
EtOAc in Hexanes).

Characterization & Quality Control

Verification of the product structure is essential before proceeding to deprotection or biological
assays.[2][3]

Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCIs (Chloroform-d) Key Signals:

0 7.55-7.48 (br s, 1H): Amide NH (Boc-NH).[1][2][3]

e 0 3.98 (d, 2H): Glycine a-protons (N-CH2-CO).[1][2][3] Note: Appears as a doublet due to
coupling with NH.[1][2][3]

e 0 3.48-3.40 (m, 4H): Pyrrolidine ring protons adjacent to Nitrogen (N-CHz-).[1][2][3]

0 1.95-1.85 (m, 4H): Pyrrolidine ring protons (C-CH2-C).[1][2][3]

0 1.45 (s, 9H): Boc tert-butyl group (C(CHs)3).[1][2][3]
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Mass Spectrometry (LC-MS)[1][2][3]

o Method: ESI (Electrospray lonization), Positive Mode.[2][3]
e Expected lons:

o [M+H]*: 229.3 m/z[1][3]

o [M+Na]*: 251.3 m/z (Sodium adduct is common)[1][3]

o [M+H-Boc]*: ~129.1 m/z (Fragment indicating loss of Boc group)[1][2][3]

Applications in Drug Development[1][5][7][8]
Vildagliptin & DPP-4 Inhibitors

N-Boc-glycylpyrrolidine is the direct precursor to the Gly-Pro core found in DPP-4 inhibitors.[1]
[2]

e Mechanism: The Boc group is removed (using TFA/DCM or HCI/Dioxane) to yield
Glycylpyrrolidine (Gly-Pyrrolidide).[1][2][3]

» Functionalization: In Vildagliptin synthesis, the pyrrolidine ring is substituted with a nitrile
group at the 2-position ((S)-1-[N-(3-hydroxy-1-adamantyl)glycyl]pyrrolidine-2-carbonitrile).[1]
[2] The N-Boc-glycylpyrrolidine structure serves as a simplified model for optimization of the
glycine coupling step.[1][2][3]

Prolyl Oligopeptidase (POP) Assays

The deprotected form (Gly-Pyrrolidide) acts as a substrate analog or competitive inhibitor in
POP assays, helping researchers map the S1 subsite specificity of the enzyme.[1][2][3]
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Figure 2: Downstream applications of N-Boc-glycylpyrrolidine in medicinal chemistry.

Handling & Stability

o Storage: Store at -20°C in a desiccator. The Boc group is stable to base and mild
nucleophiles but sensitive to strong acids.[2][3]

 Stability: Stable in solid form for >1 year. In solution (DCM/DMSO), stable for weeks at 4°C.
[2][3]

o Safety: Standard PPE (gloves, goggles) required.[2][3] Avoid inhalation of dust.[2][3]

References

o Preparation of N-Boc-Glycylpyrrolidine:Development of Protein Ligands by Combinatorial
Assembly around a Rhenium(V) Core: Application to hCyp-18. (Synthesis protocol and NMR
data). Link[1][3]
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e DPP-4 Inhibitor Chemistry:Design and Synthesis of Vildagliptin Intermediates. Journal of
Medicinal Chemistry.[2][3] (Contextual grounding for Gly-Pro scaffolds). Link

e Boc Chemistry Standards:Greene's Protective Groups in Organic Synthesis. Wiley-
Interscience.[1][2][3] (Standard protocol for Boc removal and stability). Link[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [N-Boc-Glycylpyrrolidine: Technical Synthesis &
Characterization Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2458471/docs#n-boc-glycylpyrrolidine-technical-
synthesis-characterization-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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